Cas no 62479-35-0 ([1,1'-Biphenyl]tricarbonitrile)
62479-35-0 structure
Product Name:[1,1'-Biphenyl]tricarbonitrile
CAS No:62479-35-0
MF:C15H7N3
MW:229.236182451248
CID:443463
PubChem ID:21521562
Update Time:2025-04-19
[1,1'-Biphenyl]tricarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]tricarbonitrile
- 4-phenylbenzene-1,2,3-tricarbonitrile
- [1,1'-Biphenyl]-2,3,4-tricarbonitrile
- SCHEMBL11876482
- 62479-35-0
- tricyanobiphenyl
- DTXSID50615527
-
- Inchi: 1S/C15H7N3/c16-8-12-6-7-13(11-4-2-1-3-5-11)15(10-18)14(12)9-17/h1-7H
- InChI Key: VDAYUHZWOKASMJ-UHFFFAOYSA-N
- SMILES: N#CC1C(C#N)=C(C#N)C=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 229.06411
- Monoisotopic Mass: 229.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 434
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 71.4Ų
Experimental Properties
- PSA: 71.37
[1,1'-Biphenyl]tricarbonitrile Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
62479-35-0 ([1,1'-Biphenyl]tricarbonitrile) Related Products
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- 24973-49-7(2-Phenylbenzonitrile)
- 114772-53-1(4'-Methylbiphenyl-2-carbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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